Bunamiodyl sodium
Bunamiodyl sodium
Brand Name:
Vulcanchem
CAS No.:
1923-76-8
VCID:
VC0239262
InChI:
InChI=1S/C15H16I3NO3.Na/c1-3-5-12(20)19-14-11(17)7-10(16)9(13(14)18)6-8(4-2)15(21)22;/h6-7H,3-5H2,1-2H3,(H,19,20)(H,21,22);/q;+1/p-1/b8-6+;
SMILES:
CCCC(=O)NC1=C(C=C(C(=C1I)C=C(CC)C(=O)[O-])I)I.[Na+]
Molecular Formula:
C15H15I3NNaO3
Molecular Weight:
660.99 g/mol
Bunamiodyl sodium
CAS No.: 1923-76-8
Main Products
VCID: VC0239262
Molecular Formula: C15H15I3NNaO3
Molecular Weight: 660.99 g/mol
| CAS No. | 1923-76-8 |
|---|---|
| Product Name | Bunamiodyl sodium |
| Molecular Formula | C15H15I3NNaO3 |
| Molecular Weight | 660.99 g/mol |
| IUPAC Name | sodium;(2E)-2-[[3-(butanoylamino)-2,4,6-triiodophenyl]methylidene]butanoate |
| Standard InChI | InChI=1S/C15H16I3NO3.Na/c1-3-5-12(20)19-14-11(17)7-10(16)9(13(14)18)6-8(4-2)15(21)22;/h6-7H,3-5H2,1-2H3,(H,19,20)(H,21,22);/q;+1/p-1/b8-6+; |
| Standard InChIKey | JNUQEHHAXSHUMD-WVLIHFOGSA-M |
| Isomeric SMILES | CCCC(=O)NC1=C(C=C(C(=C1I)/C=C(\CC)/C(=O)[O-])I)I.[Na+] |
| SMILES | CCCC(=O)NC1=C(C=C(C(=C1I)C=C(CC)C(=O)[O-])I)I.[Na+] |
| Canonical SMILES | CCCC(=O)NC1=C(C=C(C(=C1I)C=C(CC)C(=O)[O-])I)I.[Na+] |
| Related CAS | 1233-53-0 (Parent) |
| Synonyms | uniodyl buniodyl sodium salt |
| PubChem Compound | 23665574 |
| Last Modified | Nov 11 2021 |
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